
how to dissolve and store NC-174 for research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NC-174

Cat. No.: B15553525 Get Quote

Application Notes and Protocols for NC-174
For Research Use Only

Introduction
NC-174, also known by its synonym CP-Dpm-GA, is a trisubstituted guanidine compound

recognized for its potential as a high-potency synthetic sweetener and as a probe for sweet

taste receptors.[1] Its chemical formula is C₂₃H₂₂N₄O₂, with a molecular weight of 386.46 g/mol

.[1] The IUPAC name for NC-174 is 1-benzhydryl-3-(4-cyanophenyl)guanidine acetate.[1] As a

research tool, proper handling, dissolution, and storage are critical to ensure its stability and

the reproducibility of experimental results. These application notes provide detailed protocols

for the dissolution and storage of NC-174 for research applications.

Physicochemical Properties and Storage
A summary of the key physicochemical properties and storage recommendations for NC-174 is

provided in the table below.
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Property Data Reference

Chemical Name

1-benzhydryl-3-(4-

cyanophenyl)guanidine

acetate

[1]

Synonyms CP-Dpm-GA, NC174 [1]

Molecular Formula C₂₃H₂₂N₄O₂ [1]

Molecular Weight 386.46 g/mol [1]

Appearance Solid powder [1]

Purity
>98% (refer to Certificate of

Analysis)
[1]

Solubility
Soluble in DMSO, insoluble in

water
[1]

Shipping Condition
Shipped at ambient

temperature
[1]

Storage (Solid)

Short-term (days to weeks): 0 -

4°C, dry and darkLong-term

(months to years): -20°C, dry

and dark

[1]

Storage (Solution)
Short-term (days to weeks): 0 -

4°CLong-term (months): -20°C
[1]

Shelf Life (Solid) >2 years if stored properly [1]

Experimental Protocols
Reagent and Equipment Preparation

Reagents:

NC-174 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, research grade

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medkoo.com/products/9908
https://www.medkoo.com/products/9908
https://www.medkoo.com/products/9908
https://www.medkoo.com/products/9908
https://www.medkoo.com/products/9908
https://www.medkoo.com/products/9908
https://www.medkoo.com/products/9908
https://www.medkoo.com/products/9908
https://www.medkoo.com/products/9908
https://www.medkoo.com/products/9908
https://www.medkoo.com/products/9908
https://www.benchchem.com/product/b15553525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phosphate-buffered saline (PBS), pH 7.4, or other appropriate aqueous buffer for final

dilutions

Equipment:

Vortex mixer

Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or amber glass vials

-20°C freezer and 4°C refrigerator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

Equilibrate: Allow the vial of solid NC-174 and the anhydrous DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of NC-174 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.86 mg of NC-174.

Dissolution: Add the calculated volume of anhydrous DMSO to the NC-174 powder. For the

example above, add 1 mL of DMSO.

Mixing: Cap the tube securely and vortex gently until the solid is completely dissolved.

Visually inspect the solution to ensure there are no particulates. If necessary, brief sonication

in a water bath can be used to aid dissolution.

Storage: Store the 10 mM stock solution in a tightly sealed, light-protected vial (amber vial or

a clear vial wrapped in aluminum foil) at -20°C for long-term storage or at 4°C for short-term

use.

Protocol for Preparation of Working Solutions
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For most biological experiments, the DMSO stock solution of NC-174 will need to be further

diluted in an aqueous buffer. It is important to note that high concentrations of DMSO can be

toxic to cells. Therefore, the final concentration of DMSO in the experimental medium should

be kept to a minimum, typically below 0.5%.

Determine Final Concentration: Decide on the final concentration of NC-174 required for

your experiment.

Serial Dilution: Perform serial dilutions of the 10 mM DMSO stock solution in your aqueous

buffer of choice (e.g., PBS, cell culture medium) to achieve the desired final concentration.

Mixing: When diluting the DMSO stock into an aqueous buffer, add the stock solution to the

buffer and mix immediately and thoroughly to avoid precipitation of the compound.

Use Immediately: It is recommended to prepare fresh working solutions from the stock

solution for each experiment.

Visual Representations
Experimental Workflow for NC-174 Dissolution and
Storage

Preparation of Stock Solution

Storage

Preparation of Working Solution

Start: NC-174 Powder Weigh NC-174 Add Anhydrous DMSO Vortex to Dissolve 10 mM Stock Solution

Short-term Storage
(0-4°C)Days to Weeks

Long-term Storage
(-20°C)

Months

Dilute in Aqueous Buffer Use Immediately
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Click to download full resolution via product page

Caption: Workflow for dissolving and storing NC-174.

Logical Relationship for NC-174 Handling

Solid Form

Solution Form (in DMSO)

Experimental Use

Store at -20°C (long-term)
or 4°C (short-term)

Protect from Light Protect from Moisture Store at -20°C (long-term)
or 4°C (short-term)

Dissolve in DMSO

Aliquot to Avoid Freeze-Thaw Prepare Fresh Working Solutions

Dilute in Aqueous Buffer

Minimize Final DMSO Concentration

Click to download full resolution via product page

Caption: Key considerations for handling NC-174.

Stability and Safety Precautions
Stability: As a fluorescent probe, NC-174 may be sensitive to light. It is recommended to

protect both the solid compound and its solutions from light to prevent photobleaching and
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degradation. Aliquoting stock solutions is advised to avoid repeated freeze-thaw cycles,

which can degrade the compound.

Safety: The toxicological properties of NC-174 have not been fully investigated. Standard

laboratory safety precautions should be followed. Wear appropriate personal protective

equipment, including gloves, a lab coat, and safety glasses, when handling the compound.

Avoid inhalation of the powder and contact with skin and eyes. Work in a well-ventilated

area. In case of accidental contact, wash the affected area thoroughly with water. Consult the

Safety Data Sheet (SDS) for more detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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